Cas no 1421530-52-0 (1-(thiophen-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol)

• Product Name: 1-(thiophen-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol
• CAS No: 1421530-52-0
• MF: C₁₄H₁₈N₂O₃S₃
• MW: 358.499319553375
• CID: 6237513
• PubChem ID: 71783558
• Update Time: 2025-05-22

1-(thiophen-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol
• 1-(thiophen-2-yl)-2-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)ethanol
• 1421530-52-0
• F6031-2323
• 1-thiophen-2-yl-2-(4-thiophen-2-ylsulfonylpiperazin-1-yl)ethanol
• AKOS024529546
• 1-(thiophen-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol

• Inchi： 1S/C14H18N2O3S3/c17-12(13-3-1-9-20-13)11-15-5-7-16(8-6-15)22(18,19)14-4-2-10-21-14/h1-4,9-10,12,17H,5-8,11H2
• InChI Key： XAXYGINEOJQZER-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCN(CC(C2=CC=CS2)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 358.04795596g/mol
• Monoisotopic Mass: 358.04795596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(thiophen-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol

1-(Thiophen-2-yl)-2-[4-(Thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol (CAS No. 1421530-52-0): A Comprehensive Overview

The compound 1-(Thiophen-2-yl)-2-[4-(Thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol, identified by the CAS registry number 1421530-52-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiophene ring, a piperazine moiety, and a sulfonamide group. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of novel materials and drugs. The thiophene ring in this compound contributes to its aromatic stability and electronic properties, making it an attractive candidate for applications in organic electronics and optoelectronics. Additionally, the piperazine moiety is known for its ability to form hydrogen bonds, which enhances its solubility and bioavailability, making it particularly relevant in medicinal chemistry.

The synthesis of 1-(Thiophen-2-yl)-2-[4-(Thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The sulfonamide group is known to exhibit anti-inflammatory and analgesic properties, while the thiophene ring can enhance the molecule's pharmacokinetic profile. Recent research has explored its role as a lead compound in the development of novel therapeutics targeting inflammatory diseases and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The combination of thiophene and piperazine moieties provides unique electronic properties that make it suitable for use in organic semiconductors and conductive polymers. Studies have demonstrated that films made from this compound exhibit excellent charge transport properties, making them candidates for use in flexible electronics and sensors.

The environmental impact of this compound has also been a subject of recent research. Scientists have investigated its biodegradability and toxicity profiles to ensure its safe handling and disposal. Preliminary results indicate that the compound exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly under controlled conditions.

In conclusion, 1-(Thiophen-2-yl)-2-[4-(Thiophene-2-sulfonyl)piperazin-1-y]ethanol (CAS No. 1421530 52 0) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers in chemistry, materials science, and pharmacology. Continued exploration into its properties will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.